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Compound of Interest

Compound Name: Anthopleurin C

cat. No.: B1516719

Technical Support Center: Anthopleurin C (ApC)

Welcome to the technical support center for Anthopleurin C (ApC). This resource is designed
to help researchers, scientists, and drug development professionals optimize their experiments
and minimize potential off-target effects of this potent polypeptide toxin.

Frequently Asked Questions (FAQs)

Q1: What is the primary molecular target and mechanism of action of Anthopleurin C?

Al: Anthopleurin C (ApC) is a polypeptide toxin isolated from the sea anemone Anthopleura
elegantissima.[1] Its primary molecular target is the voltage-gated sodium channel (NaV). ApC
binds to neurotoxin receptor site 3 on the extracellular loop between segments S3 and S4 of
domain IV of the channel's a-subunit.[2] This interaction slows or inhibits the channel's fast
inactivation process. By preventing the channel from inactivating, ApC prolongs the influx of
sodium ions during membrane depolarization, leading to a prolonged action potential and
enhanced excitability in target cells like neurons and muscle cells.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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